Cas no 62077-62-7 (2(3H)-Benzoxazolone, 6-[(2-hydroxy-1-naphthalenyl)azo]-)

• Product Name: 2(3H)-Benzoxazolone, 6-[(2-hydroxy-1-naphthalenyl)azo]-
• CAS No: 62077-62-7
• MF: C₁₇H₁₁N₃O₃
• MW: 305.287543535233
• CID: 458938
• PubChem ID: 136230290
• Update Time: 2025-04-19

2(3H)-Benzoxazolone, 6-[(2-hydroxy-1-naphthalenyl)azo]- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 6-[(2-hydroxy-1-naphthalenyl)azo]-
• 6-[2-(2-oxonaphthalen-1-ylidene)hydrazinyl]-3H-1,3-benzoxazol-2-one
• 62077-62-7
• DTXSID00812140
• 6-[2-(2-Oxonaphthalen-1(2H)-ylidene)hydrazinyl]-1,3-benzoxazol-2(3H)-one

• Inchi： 1S/C17H11N3O3/c21-14-8-5-10-3-1-2-4-12(10)16(14)20-19-11-6-7-13-15(9-11)23-17(22)18-13/h1-9,21H,(H,18,22)/b20-19+
• InChI Key： KOEPBPYRWQCBSU-FMQUCBEESA-N
• SMILES： O1C(NC2C=CC(=CC1=2)/N=N/C1C(=CC=C2C=CC=CC2=1)O)=O

Computed Properties

• Exact Mass: 305.08013
• Monoisotopic Mass: 305.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• PSA: 83.28